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Compound of Interest

Compound Name: T1AM-d4 hydrochloride

CAS No.: 884320-54-1

Cat. No.: B128248 Get Quote

Executive Summary & Compound Profile
T1AM-d4 hydrochloride (3-Iodothyronamine-d4 HCl) is a stable isotope-labeled internal

standard used primarily in LC-MS/MS quantification of thyroid hormone metabolites.[1] While

often handled in milligram quantities, its disposal requires specific protocols due to three critical

factors:

Bioactivity: It is a potent agonist of the TAAR1 receptor and a thyroid hormone metabolite

analog.

Halogen Content: The presence of Iodine (I) and Chlorine (Cl) necessitates management as

halogenated organic waste.

Deuterium Labeling: While non-radioactive, stable isotopes require strict inventory

reconciliation to prevent "false positives" in downstream contamination checks.

Chemical Profile Table

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b128248?utm_src=pdf-interest
https://www.benchchem.com/product/b128248?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Disposal Implication

Compound Name
3-Iodothyronamine-d4

Hydrochloride
-

CAS Number
884320-54-1 (labeled) / 483-

04-5 (unlabeled base)

Use CAS for inventory

delisting.[1][2]

Molecular Formula C₁₄H₁₁D₄IClNO₂ Halogenated (I, Cl).[1]

Hazard Class Irritant (Skin/Eye), Bioactive
Treat as High Potency (OEB

3/4 equivalent).[1]

Radioactivity NONE (Stable Isotope)
Do NOT place in radioactive

waste streams.[1]

Hazard Assessment & Pre-Disposal Check
Scientific Rationale: Before disposal, we must assess the "State of the Waste." Most T1AM-d4

is discarded not as a neat solid, but as a component of a solvent mixture (LC-MS effluent or

expired stock).

The "Halogen Rule"
Because T1AM contains Iodine, it technically renders any waste stream it enters

"halogenated."

Why this matters: Non-halogenated waste is often used as fuel blending for cement kilns.

Halogens (especially Iodine and Chlorine) can corrode incinerator scrubbers or form dioxins

if burned at insufficient temperatures.

Directive: Always default to Halogenated Organic Waste streams for stock solutions to

ensure high-temperature incineration (>1100°C).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Neat Solid (Expired or
Contaminated Vials)
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Context: You have a vial with visible solid residue (1-10 mg) that is degraded or no longer

needed.

Do NOT discard empty vials in trash. The residual bioactivity poses a risk.

Solvation: Add 1-2 mL of Methanol (MeOH) or Dimethyl Sulfoxide (DMSO) directly to the vial

to dissolve the solid.

Reasoning: Solids can become airborne dust; solutions are contained.

Transfer: Pour the solution into the Halogenated Organic Solvent waste container.

Rinse: Rinse the vial once with MeOH and add to the same waste container.

Glass Disposal: Deface the label and place the rinsed vial in the Broken Glass/Sharps

container (or chemically contaminated glass bin, per local EHS rules).

Scenario B: Disposal of Stock Solutions (High
Concentration)
Context: Leftover stock solutions in Methanol/DMSO (>100 µM).

Segregation: Do not mix with aqueous acid/base waste.

Container Selection: Pour directly into Halogenated Organic Waste.

Logging: Record the approximate volume and concentration on the waste tag.

Tip: Explicitly write "Contains Iodinated Organics" on the tag. Iodine can behave differently

than Chlorine in some waste treatment processes; alerting the vendor is best practice.

Scenario C: LC-MS Effluent (Trace Concentration)
Context: Waste collected from the LC-MS drain containing mobile phase

(Water/Acetonitrile/Formic Acid) and trace T1AM-d4 (<1 µM).

Volume Assessment: In this stream, the solvent (Acetonitrile) acts as the primary hazard

(Ignitability - D001).
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Classification: Due to the massive dilution factor, this is typically classified as Flammable

Organic Solvent Waste.

Protocol:

If your facility has a specific "Halogenated" stream for LC waste, use it.

If not, the trace level of Iodine is usually acceptable in general "Flammable" streams, BUT

you must verify with your facility's waste vendor.

Self-Validating Step: Check the pH of the effluent. If <2 (due to formic acid), ensure the

waste container is compatible (HDPE, not metal).

Visual Decision Matrix (Workflow)
The following logic gate ensures you select the correct waste stream every time.
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Start: Identify T1AM-d4 Waste

What is the physical state?

Neat Solid / Powder Liquid Solution

Dissolve in MeOH/DMSO
(Prevent Dust)

Concentration Level?

DISPOSAL A:
Halogenated Organic Waste

(High Temp Incineration)

Dissolved Stock Solution
(>1 µM)

LC-MS Effluent
(<1 µM)

Contains Iodine

DISPOSAL B:
Flammable Solvent Waste
(Check local Iodine limits)

Dilution Factor High

Click to download full resolution via product page

Figure 1: Decision matrix for T1AM-d4 disposal based on physical state and concentration.[1]

Regulatory & Compliance Framework (RCRA/EPA)
Even if you are outside the US, these principles (based on EPA RCRA) are the global gold

standard for chemical safety.
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Regulatory Category Classification for T1AM-d4 Action Required

RCRA Status Not P-listed or U-listed.[1] Classify by Characteristic.

Characteristic D001 (Ignitable - if in solvent)
Manage based on the solvent

(MeOH/ACN).[1]

Toxicity Bioactive Amine
Triple Rinse containers before

recycling glass.[1]

Halogenated Solvents F001 / F002 (if mixed)

Do not mix with non-

halogenated solvents if

possible to reduce disposal

costs.[1]

The "Satellite Accumulation" Rule
Do: Keep the waste container at or near the point of generation (the LC-MS bench).

Do: Keep the container closed at all times except when adding waste. Open funnels on

waste carboys are the #1 EPA citation in laboratories.

Emergency Spills
If a stock solution of T1AM-d4 is spilled:

Evacuate the immediate area if dust is generated (solid spill).

PPE: Nitrile gloves (double layer recommended), lab coat, safety glasses.

Neutralization: Not required for T1AM itself, but absorb the solvent.

Cleanup: Use a standard organic spill kit (absorbent pads/vermiculite).

Disposal: Place all contaminated spill materials into a bag, seal it, and label it as "Debris

contaminated with Halogenated Organics."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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